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Compound of Interest

Compound Name: N-Boc-N-methyl-D-Valinol

Cat. No.: B15606886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data,

properties, and handling protocols for N-Boc-N-methyl-D-Valinol. This document is intended

to serve as an essential resource for researchers, scientists, and professionals involved in drug

development and other scientific research where this compound is utilized.

Chemical Identification and Properties
N-Boc-N-methyl-D-Valinol, with the CAS number 106391-87-1, is a chiral amino alcohol

derivative. The tert-butoxycarbonyl (Boc) group serves as a protective group for the amine,

making it a valuable intermediate in organic synthesis, particularly in the construction of

complex molecules for pharmaceutical applications.

Table 1: Physicochemical Properties of N-Boc-N-methyl-D-Valinol
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Property Value Reference

Molecular Formula C10H21NO3 [1][2]

Molecular Weight 203.28 g/mol [1][2]

Appearance
Clear colorless to pale yellow

liquid
[1]

Melting Point 68-72 °C [1]

Boiling Point 218 °C [1][2]

Density 0.995 g/mL at 25 °C [1][2]

Refractive Index n20/D 1.451 (lit.) [1][2]

Flash Point >230 °F (>110 °C) [1]

Optical Activity
[α]23/D +23°, c = 1 in

chloroform
[1][2]

pKa 12.02 ± 0.46 (Predicted) [1]

Material Safety Data Sheet (MSDS) Summary
The following sections summarize the key safety information for N-Boc-N-methyl-D-Valinol,
compiled from available Safety Data Sheets (SDS).

Hazard Identification
N-Boc-N-methyl-D-Valinol is classified as a hazardous substance. The GHS classification

indicates the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[3]

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[2][3]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

First-Aid Measures
Immediate medical attention is required in case of exposure.

If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

provide artificial respiration and consult a doctor immediately.[3]

In Case of Skin Contact: Take off contaminated clothing immediately and wash the affected

area with plenty of water.[3] If skin irritation occurs, get medical help.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[3][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

Handling and Storage
Handling: Wash hands and any exposed skin thoroughly after handling.[4] Use only outdoors

or in a well-ventilated area.[3] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Storage: Store in a well-ventilated place and keep the container tightly closed.[3][4] The

recommended storage temperature is 2-8°C in a dry, sealed container.[1]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]
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Skin Protection: Wear protective gloves and impervious clothing.[3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[3]

Experimental Protocols
While a specific, detailed synthesis protocol for N-Boc-N-methyl-D-Valinol is not readily

available in the searched literature, a representative procedure can be derived from general

methods for the N-Boc protection of amino alcohols. The following is a generalized

experimental protocol.

Representative Protocol for the Synthesis of N-Boc-N-methyl-D-Valinol:

Dissolution: Dissolve N-methyl-D-Valinol in a suitable solvent such as a 1:1 mixture of

tetrahydrofuran (THF) and water.

Basification: Add a base, such as sodium bicarbonate (NaHCO3), to the solution at 0 °C.

Addition of Boc Anhydride: Slowly add di-tert-butyl dicarbonate (Boc2O) to the reaction

mixture at 0 °C.

Reaction: Allow the mixture to warm to room temperature and stir for approximately 10-12

hours.

Workup: Remove the volatile components of the reaction mixture under reduced pressure.

Dilute the remaining solution with water.

Extraction: Extract the aqueous phase multiple times with an organic solvent like ethyl

acetate.

Drying and Concentration: Combine the organic phases, wash with brine, dry over

anhydrous sodium sulfate, and concentrate under vacuum to yield the crude product.

Purification: The crude N-Boc-N-methyl-D-Valinol can be purified using silica gel column

chromatography.
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Visualizations
General Handling Workflow
The following diagram illustrates a general workflow for the safe handling of N-Boc-N-methyl-
D-Valinol in a laboratory setting.
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Click to download full resolution via product page

Caption: General workflow for handling N-Boc-N-methyl-D-Valinol.

MSDS Logical Relationships
This diagram shows the logical flow of information and actions based on the Material Safety

Data Sheet.
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Caption: Logical relationships of MSDS information for N-Boc-N-methyl-D-Valinol.

Ecological Information
There is currently no data available regarding the ecotoxicity, persistence and degradability,

bioaccumulative potential, or mobility in soil for N-Boc-N-methyl-D-Valinol.[3] Therefore, it

should be handled in a manner that prevents its release into the environment.

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15606886?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606886?utm_src=pdf-body
https://www.benchchem.com/product/b15606886?utm_src=pdf-body-img
https://www.benchchem.com/product/b15606886?utm_src=pdf-body
https://www.benchchem.com/product/b15606886?utm_src=pdf-body
https://www.chemimpex.com/products/05568
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[3][4] Chemical waste generators must

determine whether a discarded chemical is classified as hazardous and consult local, regional,

and national hazardous waste regulations to ensure complete and accurate classification.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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